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Introduction
Heptyl heptanoate (C₁₄H₂₈O₂), a fatty acid ester formed from heptanoic acid and heptanol, is

a compound of interest in various scientific fields, including flavor and fragrance science,

materials research, and as a potential component in pharmaceutical formulations.[1][2] Its

physical and chemical characteristics, particularly its thermodynamic properties, are crucial for

understanding its behavior in different systems, from industrial processes to biological

environments. This in-depth technical guide provides a thorough examination of the

thermodynamic properties and boiling point of heptyl heptanoate, complete with detailed

experimental protocols and visual representations of key concepts.

Physicochemical and Thermodynamic Properties
Heptyl heptanoate is a colorless, oily liquid with a characteristic green and fruity aroma.[2][3] A

comprehensive summary of its key physicochemical and thermodynamic properties is

presented in Table 1. While experimental data for some properties are readily available, values

for enthalpy of vaporization and heat capacity have been estimated using established group

contribution methods to provide a more complete dataset.
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Property Value Source / Method

Molecular Formula C₁₄H₂₈O₂ [1]

Molecular Weight 228.37 g/mol [3]

Boiling Point
276.00 to 277.00 °C @ 760.00

mm Hg
[4]

Melting Point -33.0 °C [4]

Density 0.858 g/mL at 25 °C [3]

0.859 - 0.865 g/mL at 20 °C [4]

Refractive Index n20/D 1.431 [3]

1.428 - 1.432 at 20 °C [4]

Vapor Pressure
0.005 mmHg @ 25.00 °C

(estimated)

Flash Point 120.00 °C (248.00 °F) TCC

Enthalpy of Vaporization

(ΔHvap)
Estimated: 65.83 kJ/mol

Joback Group Contribution

Method[5][6]

Liquid Heat Capacity (Cp)
Estimated: 485.34 J/(mol·K) @

298.15 K

Joback Group Contribution

Method[5]

Solubility

Insoluble in water; soluble in

alcohol and non-polar

solvents.[4][7]

Table 1: Summary of Thermodynamic and Physicochemical Properties of Heptyl Heptanoate.

Experimental Protocols
Accurate determination of thermodynamic properties is fundamental for the application and

study of chemical compounds. The following sections detail the experimental methodologies for

measuring the boiling point and enthalpy of vaporization of heptyl heptanoate.
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Determination of Boiling Point using the Thiele Tube
Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a liquid, requiring only a small sample volume.

Materials:

Thiele tube

High-temperature mineral oil or silicone oil

Thermometer (calibrated)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

Heptyl heptanoate sample

Procedure:

Sample Preparation: Add a small amount of heptyl heptanoate to the small test tube, to a

depth of about 2-3 cm.

Capillary Tube Insertion: Place the capillary tube, with its sealed end pointing upwards, into

the test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,

ensuring that the bottom of the test tube is level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a retort stand and fill it with mineral oil to a level

just above the side arm.
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Immersion: Carefully insert the thermometer and attached test tube into the Thiele tube,

ensuring the sample is immersed in the oil and the rubber band is above the oil level.

Heating: Gently heat the side arm of the Thiele tube with a small flame. The convection

currents in the oil will ensure uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

Boiling Point Determination: Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.

Repeat: For accuracy, allow the apparatus to cool further, then reheat to obtain a second

reading.

A visual representation of this experimental workflow is provided in the diagram below.
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Experimental Workflow: Boiling Point Determination

Sample Preparation:
Fill test tube with heptyl heptanoate and insert capillary tube.

Apparatus Assembly:
Attach test tube to thermometer.

Thiele Tube Setup:
Fill with oil and insert thermometer assembly.

Heating:
Gently heat the side arm of the Thiele tube.

Observation:
Note the steady stream of bubbles from the capillary tube.

Cooling:
Remove heat and allow the apparatus to cool slowly.

Record Boiling Point:
Temperature at which liquid enters the capillary tube.

Click to download full resolution via product page

Diagram 1: Experimental Workflow for Boiling Point Determination.

Calorimetric Determination of Enthalpy of Vaporization
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The enthalpy of vaporization (ΔHvap) can be determined calorimetrically by measuring the heat

required to vaporize a known mass of the substance.

Materials:

Calorimeter (e.g., a Dewar flask with a lid)

Heating coil with a known resistance

Power supply

Voltmeter and Ammeter

Thermometer (high precision)

Stirrer

Vaporization vessel

Heptyl heptanoate sample

Balance

Procedure:

Calorimeter Setup: Place a known mass of heptyl heptanoate into the calorimeter. Insert

the heating coil, thermometer, and stirrer through the lid.

Initial Temperature: Allow the system to reach thermal equilibrium and record the initial

temperature (T₁).

Heating: Apply a known and constant voltage (V) and current (I) to the heating coil for a

specific duration (t). This provides a precise amount of electrical energy (Q = V * I * t) to the

system.

Vaporization: The electrical energy will cause the temperature of the liquid to rise to its

boiling point and then cause it to vaporize.
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Mass Determination: After the heating period, determine the mass of the heptyl heptanoate
that has vaporized (mvap) by weighing the calorimeter and its contents again.

Calculation: The enthalpy of vaporization per mole (ΔHvap) can be calculated using the

following equation:

ΔHvap = (Q / mvap) * M

where:

Q is the heat supplied by the heating coil (in Joules)

mvap is the mass of the vaporized liquid (in grams)

M is the molar mass of heptyl heptanoate (in g/mol )

Corrections: Corrections for heat loss to the surroundings should be made for higher

accuracy. This can be done by monitoring the temperature change of the calorimeter before

and after the heating period.

Biological Significance: Metabolic Pathway of
Heptanoate
Heptyl heptanoate, being an ester of heptanoic acid, is metabolized in the body through the

breakdown of the ester bond, releasing heptanoic acid. Heptanoic acid is a medium-chain fatty

acid (MCFA) that undergoes β-oxidation in the mitochondria to produce energy.[1][8] Unlike

long-chain fatty acids, MCFAs can cross the inner mitochondrial membrane without the need

for the carnitine shuttle.[8]

The β-oxidation of the seven-carbon heptanoic acid proceeds through several cycles, yielding

acetyl-CoA in each cycle until a final three-carbon propionyl-CoA molecule remains. Acetyl-CoA

enters the citric acid cycle (Krebs cycle) directly. Propionyl-CoA is converted to succinyl-CoA,

another intermediate of the citric acid cycle, through a series of enzymatic reactions.[9] This

dual entry into the citric acid cycle makes odd-chain fatty acids like heptanoate anaplerotic,

meaning they can replenish the cycle's intermediates.
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Metabolic Pathway of Heptanoate
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Diagram 2: Metabolic Pathway of Heptanoate.
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Conclusion
This technical guide provides a detailed overview of the thermodynamic properties and boiling

point of heptyl heptanoate, catering to the needs of researchers, scientists, and professionals

in drug development. The compilation of experimental data and estimated values offers a

comprehensive resource for this compound. Furthermore, the detailed experimental protocols

for determining key thermodynamic parameters and the visual representations of both an

experimental workflow and a relevant metabolic pathway serve to enhance the practical

understanding and application of this knowledge. The information presented herein is intended

to be a valuable tool for future research and development involving heptyl heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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